Cas no 14293-05-1 (4-Amino-5-phenylpentanoic acid hydrochloride)

• Product Name: 4-Amino-5-phenylpentanoic acid hydrochloride
• CAS No: 14293-05-1
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 4599254
• PubChem ID: 71758617
• Update Time: 2025-06-14

4-Amino-5-phenylpentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-phenylpentanoic acid hydrochloride
• 4-amino-5-phenylpentanoic acid;hydrochloride
• Z1642061385
• 4-Amino-5-phenylpentanoic acid hydrochloride

• Inchi： 1S/C11H15NO2.ClH/c12-10(6-7-11(13)14)8-9-4-2-1-3-5-9;/h1-5,10H,6-8,12H2,(H,13,14);1H
• InChI Key： GRIVOFSSJJYJNB-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC(CC1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Topological Polar Surface Area: 63.3

Additional information on 4-Amino-5-phenylpentanoic acid hydrochloride

Comprehensive Overview of 4-Amino-5-phenylpentanoic acid hydrochloride (CAS No. 14293-05-1)

4-Amino-5-phenylpentanoic acid hydrochloride (CAS No. 14293-05-1) is a specialized organic compound widely utilized in pharmaceutical research and biochemical applications. This hydrochloride salt derivative of 4-amino-5-phenylpentanoic acid is particularly valued for its role as a building block in peptide synthesis and drug development. The compound's unique structure, featuring both an amino group and a phenyl ring, makes it a versatile intermediate for designing bioactive molecules targeting neurological and metabolic pathways.

In recent years, the demand for 4-Amino-5-phenylpentanoic acid hydrochloride has surged due to its potential applications in developing GABA analogs and neurotransmitter modulators. Researchers are actively exploring its utility in creating novel therapeutics for conditions like anxiety, epilepsy, and chronic pain. The compound's CAS No. 14293-05-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its appeal for high-throughput drug discovery platforms.

From a structural perspective, 4-Amino-5-phenylpentanoic acid hydrochloride offers distinct advantages. The phenylpentanoic acid backbone provides lipophilicity, which is crucial for blood-brain barrier penetration—a hot topic in CNS drug development. Meanwhile, the hydrochloride salt form ensures improved solubility for laboratory handling. These properties align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced pharmacokinetic profiles. The compound's molecular weight (229.72 g/mol) and purity standards (>98% HPLC) make it suitable for rigorous preclinical studies.

Quality control of CAS No. 14293-05-1 involves advanced analytical techniques like NMR spectroscopy and mass spectrometry—topics frequently queried in scientific forums. The compound typically appears as a white crystalline powder with a melting point range of 195-198°C, characteristics often verified through differential scanning calorimetry (DSC). Storage recommendations (2-8°C in airtight containers) and shelf-life considerations are critical discussion points among procurement specialists, especially given the compound's hygroscopic nature.

The synthesis of 4-Amino-5-phenylpentanoic acid hydrochloride involves multi-step organic reactions, including reductive amination and carboxyl protection/deprotection strategies—processes widely documented in patent literature. Recent innovations in green chemistry have spurred interest in optimizing its production with reduced environmental impact, addressing the pharmaceutical industry's sustainability goals. This aligns with search trends showing increased queries for "eco-friendly synthesis of amino acid derivatives" across scientific search engines.

In biochemical assays, 4-Amino-5-phenylpentanoic acid hydrochloride serves as a precursor for fluorescent probes targeting enzyme activity monitoring—a technique gaining traction in high-content screening. Its structural similarity to endogenous neurotransmitters also makes it valuable for receptor binding studies, particularly for GABA_B and dopamine receptors. These applications resonate with trending research themes like "precision medicine" and "targeted therapy development," as evidenced by PubMed search analytics.

Regulatory compliance is another key consideration for users of CAS No. 14293-05-1. The compound falls under general laboratory chemicals in most jurisdictions, but proper material safety data sheets (MSDS) must be consulted—a frequently downloaded document according to supplier analytics. Its non-hazardous classification under standard operating conditions makes it accessible for global research collaborations, though adherence to Good Laboratory Practice (GLP) remains essential.

Market analysis indicates rising procurement of 4-Amino-5-phenylpentanoic acid hydrochloride by contract research organizations (CROs) and academic institutions. Suppliers often highlight batch-to-batch consistency and chromatographic purity as competitive differentiators—factors heavily weighted in recent customer feedback surveys. The compound's pricing structure and bulk order availability are additional hot topics in procurement discussions, especially among startups optimizing R&D budgets.

Future prospects for 4-Amino-5-phenylpentanoic acid hydrochloride appear promising, with patent filings suggesting novel applications in bioconjugation chemistry and prodrug formulations. Its mention in recent conference proceedings on neurodegenerative disease research underscores its evolving scientific relevance. As the pharmaceutical industry continues prioritizing structure-activity relationship (SAR) studies, this compound's dual functionality positions it as a valuable asset for next-generation therapeutic development.